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Compound of Interest

Compound Name: Lesopitron hydrochloride

Cat. No.: B12372775

An In-depth Technical Guide to Lesopitron
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and pharmacological profile of Lesopitron hydrochloride. The
information is curated for researchers, scientists, and professionals involved in drug
development, offering detailed data and experimental context.

Chemical Structure and Identity

Lesopitron is a selective 5-HT1A receptor agonist that is structurally classified as an azapirone.
[1][2] The hydrochloride salt, specifically Lesopitron dihydrochloride, is the form typically used
in research and development.
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Identifier Value
2-{4-[4-(4-chloro-1H-pyrazol-1-yl)butyl]piperazin-
IUPAC Name {4-[4-( ' py ' ylbutyl]pip
1-yl}pyrimidine dihydrochloride[3][4]
132449-89-9 (dihydrochloride)[3][4]; 132449-46-
CAS Number

8 (free base)[3][4]

Molecular Formula

C15H21CINe-2HCI (dihydrochloride)[5];
C15H21CINe (free base)[6]

Molecular Weight

393.74 g/mol (dihydrochloride)[3][4][5]; 320.82
g/mol (free base)[6]

SMILES String

CIC1=CN(CCCCN2CCN(C3=NC=CC=N3)CC2)
N=C1.[H]CI.[HICI[3][4]

Synonyms

E-4424[3][4]

Physicochemical Properties

A summary of the known physicochemical properties of Lesopitron and its dihydrochloride salt

is presented below.

Property Value
Melting Point 194-197.5 °C (dihydrochloride)

N Soluble in DMSO.[3][4] Water solubility is
Solubility

predicted to be 1.25 mg/mL.

pKa (Strongest Basic)

7.74 (Predicted)

Appearance

Solid powder[3][4]

Pharmacological Profile

Lesopitron is a potent and selective 5-HT1A receptor agonist with demonstrated anxiolytic

properties in preclinical models.[1][7]
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Pharmacodynamics

Lesopitron acts as a full agonist at both presynaptic and postsynaptic 5-HT1A receptors.[7] Its
high affinity for the 5-HT1A receptor has been quantified in various studies. It has negligible
effects on alpha-adrenergic and dopaminergic receptors.[6][7]

Parameter Value Species Tissue
pKi 7.35 Rat Brain[8][9]
Hippocampal
ICso0 (Adenylate PP P
125 nM Rat membranes[8][9][10]
Cyclase)
[11]
. Brainstem slices[8][9]
ICso (Neuronal Firing) 120 nM Rat
[11]
o ] Chloral hydrate-
IDso (Neuronal Firing) 35 pg/kg i.v. Rat ]
anesthetized[8][9][11]
Pharmacokinetics

Pharmacokinetic studies have been conducted in both animals and humans.

Parameter Value Species Notes
Tmax 0.5 -1 hour Human [6][12]
Half-life (t1/2) 1.1-5.6 hours Human [6][12]
Bioavailability ~10% Rat Suggests a significant

first-pass effect.[6]

The main metabolite
Metabolism Hepatic Human is 5-hydroxylesopitron.
[61[12]

Mechanism of Action and Signaling Pathway
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As a 5-HT1A receptor agonist, Lesopitron's mechanism of action involves the activation of this
G-protein coupled receptor. This activation leads to the inhibition of adenylyl cyclase, which in
turn decreases the intracellular concentration of cyclic AMP (CAMP). This signaling cascade is
central to its pharmacological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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